1-[(1'-benzyl-1,4'-bipiperidin-3-yl)carbonyl]-1,4-diazepan-5-one

• IUPAC Name: 1-[1-(1-benzylpiperidin-4-yl)piperidine-3-carbonyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C23H34N4O2/c28-22-10-15-26(16-11-24-22)23(29)20-7-4-12-27(18-20)21-8-13-25(14-9-21)17-19-5-2-1-3-6-19/h1-3,5-6,20-21H,4,7-18H2,(H,24,28)
• InChI Key: JNDKMMBRUBSXPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=CC=C3)C(=O)N4CCC(=O)NCC4
• Molecular Formula: C23H34N4O2
• Molecular Weight: 398.5 g/mol

Description

1-[(1'-benzyl-1,4'-bipiperidin-3-yl)carbonyl]-1,4-diazepan-5-one is a chemical compound that belongs to the diazepine family. It is commonly known as BDZ or BZD and has gained significant attention in the field of scientific research due to its potential applications. BDZ is a psychoactive drug that acts as a sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant. It is used in the treatment of various medical conditions, including anxiety disorders, insomnia, and epilepsy.

Mechanism of Action

BDZ acts on the GABA-A receptor by binding to a specific site on the receptor complex known as the benzodiazepine site. This binding enhances the affinity of GABA for the receptor, leading to an increase in GABAergic neurotransmission. The increased GABAergic neurotransmission results in the pharmacological effects of BDZ, including sedation, anxiolysis, and muscle relaxation.
Biochemical and Physiological Effects:
BDZ has a wide range of biochemical and physiological effects. It acts as a sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant. BDZ also has a muscle-relaxing effect, which makes it useful in the treatment of muscle spasms and spasticity. It has been shown to have a positive effect on sleep latency, sleep duration, and sleep quality.

Advantages and Limitations for Lab Experiments

BDZ has several advantages when used in lab experiments. It is a potent drug that produces reliable and consistent results. It is also relatively easy to administer and has a well-established safety profile. However, BDZ has some limitations in lab experiments. It has a short half-life, which can make it difficult to maintain a consistent level of drug exposure. BDZ can also produce sedation and other side effects, which can interfere with experimental results.

Future Directions

There are several future directions for research on BDZ. One area of interest is the development of new BDZ analogs with improved pharmacological properties. Another area of interest is the use of BDZ in the treatment of various medical conditions, including anxiety disorders, insomnia, and epilepsy. Additionally, there is a need for further research on the mechanism of action of BDZ and its interaction with the GABA-A receptor.

Synthesis Methods

BDZ can be synthesized through various methods, including the reaction of 1,4-diazepin-5-one with benzyl chloride and 3-piperidinylcarbonyl chloride. The reaction is carried out in the presence of a base, such as potassium carbonate, in an organic solvent, such as dimethylformamide or dimethylacetamide. The resulting product is then purified through crystallization or chromatography.

Scientific Research Applications

BDZ has been extensively studied for its potential applications in the field of scientific research. It has been found to have a wide range of pharmacological effects, including anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant properties. BDZ has also been shown to interact with the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. This interaction leads to an increase in GABAergic neurotransmission, resulting in the pharmacological effects of BDZ.